molecular formula C6H8N4OS B8435788 1-thioureido-1H-pyrrole-2-carboxamide

1-thioureido-1H-pyrrole-2-carboxamide

Cat. No. B8435788
M. Wt: 184.22 g/mol
InChI Key: CRMGKQHRXDYZQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-thioureido-1H-pyrrole-2-carboxamide is a useful research compound. Its molecular formula is C6H8N4OS and its molecular weight is 184.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-thioureido-1H-pyrrole-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-thioureido-1H-pyrrole-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C6H8N4OS

Molecular Weight

184.22 g/mol

IUPAC Name

1-(carbamothioylamino)pyrrole-2-carboxamide

InChI

InChI=1S/C6H8N4OS/c7-5(11)4-2-1-3-10(4)9-6(8)12/h1-3H,(H2,7,11)(H3,8,9,12)

InChI Key

CRMGKQHRXDYZQZ-UHFFFAOYSA-N

Canonical SMILES

C1=CN(C(=C1)C(=O)N)NC(=S)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 1A (2.2 g, 7.6 mmol) was treated with a solution of K2CO3 (2.0 g, 14.8 mmol) in water (9 mL) at ambient temperature. Methyl alcohol (70 mL) and acetone (70 mL) were added and the mixture was heated to reflux for 18 hours. The reaction was cooled to ambient temperature and treated with acetic acid (2.0 mL, 35 mmol), and then concentrated to approximately 30 mL. The resulting suspension was cooled to 0° C. and the product was recovered by vacuum filtration to afford 1B (1.1 g, 79%). HPLC tR=0.405 min (YMC S5 Combiscreen ODS 4.6×50 mm, 10-90% aqueous methanol containing 0.2% H3PO4, 4 min gradient, monitored at 254 nm). 1H NMR (400 MHz, DMSO-d6) δ 10.4 (s, 1H), 8.13 (br s, 2H), 7.31 (br s, 1H), 7.10 (br s, 1H), 6.88 (t, 1H, J=2.0 Hz), 6.75 (dd, 1H, J=1.6, 4.0 Hz), 6.05 (t, 1H, J=3.6 Hz).
Name
Compound 1A
Quantity
2.2 g
Type
reactant
Reaction Step One
Name
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
9 mL
Type
solvent
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step Two
Quantity
70 mL
Type
solvent
Reaction Step Two
Quantity
2 mL
Type
reactant
Reaction Step Three
Name
Yield
79%

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